Cas no 2227780-20-1 (rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine)

• Product Name: rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine
• CAS No: 2227780-20-1
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 6290570
• PubChem ID: 165736709
• Update Time: 2025-08-05

rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1822317
• rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine
• 2227780-20-1

• Inchi： 1S/C11H15FN2/c1-11(2)8(6-13)9(11)7-4-3-5-14-10(7)12/h3-5,8-9H,6,13H2,1-2H3/t8-,9-/m0/s1
• InChI Key： AMMWKMSXTNOWKO-IUCAKERBSA-N
• SMILES： FC1C(=CC=CN=1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine

Rac-[(1R,3R)-3-(2-Fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine: A Comprehensive Overview

Rac-[(1R,3R)-3-(2-Fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine (CAS No. 2227780-20-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known as cyclopropylamines, which are characterized by their three-membered cyclopropane ring and an amine functional group. The presence of a fluorinated pyridine moiety in the structure adds to its complexity and biological activity.

The synthesis of rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine has been extensively studied in recent years, with several research groups contributing to the development of efficient and scalable synthetic routes. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex cyclopropane ring system. These methods not only enhance the yield and purity of the final product but also reduce the environmental impact associated with traditional synthetic methods.

In terms of its biological activity, rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent antimicrobial and antiviral properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, its ability to modulate specific protein-protein interactions has led to its evaluation as a lead compound in the treatment of neurodegenerative diseases and cancer.

The pharmacological profile of rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine has been further elucidated through extensive in vitro and in vivo studies. These studies have demonstrated that the compound possesses favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. Moreover, it has been shown to exhibit low toxicity and minimal side effects, which are crucial factors for its potential use in clinical settings.

The structural features of rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine play a significant role in its biological activity. The cyclopropane ring imparts rigidity to the molecule, which can enhance its binding affinity to target proteins. The fluorinated pyridine moiety contributes to the compound's lipophilicity and can influence its cellular uptake and distribution. These structural elements collectively contribute to the compound's unique pharmacological profile.

In addition to its potential therapeutic applications, rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine has also been studied for its utility as a chemical probe in academic research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating protein function and interactions at the molecular level. This has led to its use in high-throughput screening assays and structure-based drug design studies.

The current landscape of medicinal chemistry is characterized by a growing emphasis on the development of small molecules with high selectivity and potency. In this context, compounds like rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine represent a promising class of molecules that can address unmet medical needs. Ongoing research efforts are focused on optimizing the structure of this compound through rational design strategies to enhance its therapeutic potential.

In conclusion, rac-[(1R,3R)-3-(2-fluoropyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine (CAS No. 2227780-20-1) is a multifaceted compound with significant potential in both medicinal chemistry and academic research. Its unique structural properties and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and applications of this compound will emerge.